(2S)-2-phenylbutanedioic acid

• IUPAC Name: (2S)-2-phenylbutanedioic acid
• InChI: InChI=1S/C10H10O4/c11-9(12)6-8(10(13)14)7-4-2-1-3-5-7/h1-5,8H,6H2,(H,11,12)(H,13,14)/t8-/m0/s1
• InChI Key: LVFFZQQWIZURIO-QMMMGPOBSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(CC(=O)O)C(=O)O
• Isomeric SMILES: C1=CC=C(C=C1)[C@H](CC(=O)O)C(=O)O
• Molecular Formula: C10H10O4
• Molecular Weight: 194.18 g/mol
• CAS RN: 4036-30-0

Description

(2S)-2-phenylbutanedioic acid , also known as (2S)-2-phenylsuccinic acid , is a chemical compound with the molecular formula C₁₀H₁₀O₄ . It belongs to the class of dicarboxylic acids and has a molar mass of approximately 194.18 g/mol . The compound is optically active, with a chiral center at the second carbon atom.

Scientific Research Applications

• Structural Modification of Natural Products

  • Field : Medicinal and Pharmaceutical Chemistry.
  • Application : Amino acids, including “(2S)-2-phenylbutanedioic acid”, are used in the structural modification of natural products to improve their performance and minimize adverse effects.
  • Method : The introduction of amino acids into natural products is expected to improve the solubility and activity of these products.
  • Results : Many natural products have shown improved biological activity and physicochemical properties following the introduction of amino acids.

• Acid-Base Chemistry

  • Field : Physical Chemistry.
  • Application : “(2S)-2-phenylbutanedioic acid” could potentially be used in the study of acid-base chemistry.
  • Method : The study of acid-base regulation often involves measuring the production and elimination of acid.
  • Results : The requirement of electroneutrality in any compartment leads to a strong relationship between charged moieties.

• Wastewater Treatment

  • Field : Environmental Science and Bio/Technology.
  • Application : Electrospun nanomaterials, potentially including “(2S)-2-phenylbutanedioic acid”, have emerged as a promising solution for wastewater treatment due to their large specific surface area, micro/nano-scale, hierarchical structure, and ease of functionalization.
  • Method : These materials are suitable for a variety of scenarios by enabling strategies of adsorption, catalytic degradation, filtration, and distillation, with benefits of low energy consumption, high efficiency, and simplified processes.
  • Results : In recent years, more than 1000 work articles have been reported annually in this field, showing a booming growth trend.

• Nanotechnology

  • Field : Biomedical, Food, Textile, Agricultural, and Industrial Applications.
  • Application : With the development of science and nanotechnology, interdisciplinary ensures that electrospinning plays an important role in a wide range of field applications.
  • Method : In biomedical, food, textile, agricultural, and industrial applications, nanomaterials based on “(2S)-2-phenylbutanedioic acid” could potentially be used.
  • Results : The specific results or outcomes would depend on the specific application and experimental procedures.

• Therapeutic Potential in Various Cancer Types

  • Field : Oncology.
  • Application : The present review is based on research articles regarding Esc in the field of carcinoma, published between 2009 and 2023.
  • Method : These studies have unanimously demonstrated that Esc can effectively inhibit cancer cell proliferation through diverse mechanisms and modulate multiple signaling pathways.
  • Results : The aim of the present review was to encourage further studies and applications of Esc in cancer therapy.

Synthesis routes and methods

Procedure details

A mixture of 43.5 g (214 mmol) of ethyl 3-cyano-3-phenylpropanoate and 52.2 g (930.4 mmol) of potassium hydroxide in 670 mL of EtOH is refluxed for 4 hours. After cooling to room temperature, the medium is concentrated under vacuum and then treated with 1 L of 1N HCl, and a precipitate then forms, which is filtered off and rinsed with water (2×50 mL). The solid obtained is taken up in a mixture of 200 mL of toluene and 40 mL of EtOH and concentrated under reduced pressure, and then dried with a vane pump. 37 g of 2-phenylbutanedioic acid are obtained in the form of a solid, which is used without further purification in the following step.